2-(2,4-Dimethylphenyl)-5-benzotriazolamine

• Molecular Formula: C14H14N4
• Molecular Weight: 238.29 g/mol
• IUPAC Name: 2-(2,4-dimethylphenyl)benzotriazol-5-amine
• InChI: InChI=1S/C14H14N4/c1-9-3-6-14(10(2)7-9)18-16-12-5-4-11(15)8-13(12)17-18/h3-8H,15H2,1-2H3
• InChI Key: BEGABUJCGKABMR-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)N2N=C3C=CC(=CC3=N2)N)C
• solubility: 27.1 [ug/mL]

Description

2-(2,4-dimethylphenyl)-5-benzotriazolamine is a member of triazoles.

Scientific Research Applications

Structural Analysis and Synthesis

2-(2,4-Dimethylphenyl)-5-benzotriazolamine and its analogs have been a focus of structural studies. Claramunt et al. (2007) synthesized 2-(2,4-Dimethylphenyl)-2H-benzotriazole using a three-step procedure starting from 2,4-dimethyl-N-(2-nitrophenyl)benzamide. The molecular structure was analyzed through multinuclear NMR in solution and solid-state, complemented by X-ray diffraction analysis, establishing the molecular conformation around the single bond connecting the two aromatic systems (Claramunt et al., 2007).

Applications in Sensing and Environmental Studies

Sensing Applications

The derivatives of dimethylphenyl, similar to 2-(2,4-Dimethylphenyl)-5-benzotriazolamine, have been used in sensing applications. Shi et al. (2015) developed lanthanide(III)-organic frameworks based on dimethylphenyl imidazole dicarboxylate. These frameworks exhibit sensitivity to benzaldehyde-based derivatives, making them potential fluorescence sensors (Shi et al., 2015).

Environmental Monitoring

Zhang et al. (2011) conducted a study on benzotriazole and benzophenone UV filters, including 2-(2,4-Dimethylphenyl)-5-benzotriazolamine derivatives, in sediment and sewage sludge. This research is crucial for understanding the environmental impact and distribution of these compounds (Zhang et al., 2011).